![molecular formula Cl6K2Re B103337 Potassium hexachlororhenate(IV) CAS No. 16940-97-9](/img/structure/B103337.png)
Potassium hexachlororhenate(IV)
Overview
Description
Potassium hexachlororhenate(IV) is a chemical compound that can be synthesized through the chlorination of rhenium powder and potassium chloride (KCl). The process involves a high-temperature reaction with chlorine gas, which results in the formation of this compound. The synthesis parameters, such as temperature, chlorine flow rate, and contact area, significantly affect the yield and purity of the final product .
Synthesis Analysis
The synthesis of potassium hexachlororhenate(IV) is optimized at a temperature of 500°C with a chlorine flow rate of 60 L/h. Under these conditions, the reaction yield can reach up to 67.37%, with a purity of over 98%. The high temperature and controlled flow of chlorine are critical for achieving a high yield and purity of the compound .
Molecular Structure Analysis
While the provided papers do not directly describe the molecular structure of potassium hexachlororhenate(IV), they do provide insights into similar hexachloro compounds. For instance, the structure of potassium hexachlorothalliate dihydrate is described as having a body-centered tetragonal unit, with well-defined TlCl6^3- ions and K+ ions surrounded by Cl^- and H2O molecules . This information, although not directly about potassium hexachlororhenate(IV), gives a general idea of the structural characteristics that might be expected in hexachloro compounds.
Chemical Reactions Analysis
The chemical reactivity of potassium hexachlororhenate(IV) is not detailed in the provided papers. However, studies on similar compounds, such as potassium hexachloroiridate(IV), show that these types of compounds can undergo reduction reactions. For example, potassium hexachloroiridate(IV) is rapidly reduced to hexachloroiridate(II) by certain organic compounds at room temperature . This suggests that potassium hexachlororhenate(IV) may also participate in redox reactions, although specific details would require further investigation.
Physical and Chemical Properties Analysis
The physical and chemical properties of potassium hexachlororhenate(IV) are not extensively covered in the provided papers. However, the synthesis paper indicates that the compound can be obtained with high purity, suggesting that it has a stable and well-defined chemical structure under the right synthesis conditions . Other hexachloro compounds, such as potassium hexachloro cadmate(IV), have been studied for their thermal, dielectric, and nonlinear optical properties, indicating that these compounds can exhibit interesting physical properties .
Scientific Research Applications
Preparation of Rhenium and Rhenium Compounds Potassium hexachlororhenate(IV) plays a role in the preparation of rhenium and rhenium compounds. It decomposes to potassium iodide, rhenium, and iodine at high temperatures, indicating the stability of unsolvated potassium rhenide under these conditions. This process is important in the synthesis and analysis of rhenium-based materials (Woolf, 1958).
Extraction of Rhenium The system involving hexachlororhenate(IV) is studied for the extraction of rhenium. The ion-associate formed in this system is stable in an aqueous medium and allows for effective extraction within a specific pH range. This is significant in the context of rhenium extraction for various industrial and scientific applications (Simeonova et al., 1994).
Study of Aquation Kinetics Research on the kinetics of aquation of hexachlororhenate(IV) ions in aqueous solutions and its interaction with mercury(II) ions provides insights into the chemical behavior and reaction mechanisms of this compound. This kind of study is fundamental for understanding the chemical properties and reactivity of hexachlororhenate(IV) (Burgess et al., 1973).
Solubility and Hydration Studies Investigations into the solubility of hexachlororhenate(IV) in water and mixed aqueous solvents contribute to the understanding of its chemical properties, including enthalpies of solution and hydration. Such studies are essential in developing applications where solubility and dissolution properties are crucial (Burgess & Cartwright, 1975).
Synthesis and Characterization Research on the synthesis and characterization of potassium hexachlororhenate(IV), including the effects of temperature, chlorine flow rate, and reaction yield, is crucial for the preparation of high-purity compounds. This is important for applications where the purity of the compound directly affects its performance (Zhao Na, 2013).
Magnetic Properties and Crystal Structure Analysis Studies on heterobimetallic compounds involving hexachlororhenate(IV), such as the analysis of magnetic behavior and crystal structure, are significant in the field of material science, particularly in understanding and designing new magnetic materials (Martínez-Lillo et al., 2006).
Thermal Annealing in Irradiated Compounds The study of thermal annealing of potassium hexachlororhenate(IV) irradiated with high-energy protons contributes to our understanding of the behavior of irradiated crystalline compounds. This is pertinent in fields like nuclear chemistry and materials science (Ianovici & Zaitseva, 1969).
Safety And Hazards
Potassium hexachlororhenate(IV) is a hazardous substance. It causes severe skin burns and eye damage. It may also cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapours/spray, wearing protective gloves/protective clothing/eye protection/face protection, and storing it locked up .
Future Directions
properties
IUPAC Name |
dipotassium;hexachlororhenium(2-) | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/6ClH.2K.Re/h6*1H;;;/q;;;;;;2*+1;+4/p-6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGCRXIXEXSEJGV-UHFFFAOYSA-H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
Cl[Re-2](Cl)(Cl)(Cl)(Cl)Cl.[K+].[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl6K2Re | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Light green odorless crystals; [Alfa Aesar MSDS] | |
Record name | Potassium hexachlororhenate(IV) | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/16815 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Potassium hexachlororhenate(IV) |
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.